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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of

sucrose solutions, a critical aspect for professionals in research, science, and drug

development. Understanding these properties is paramount for applications ranging from

formulation and stabilization of pharmaceuticals to controlling reaction kinetics and ensuring

product quality. This document presents quantitative data in structured tables, details

experimental protocols for property measurement, and visualizes key concepts and workflows.

Core Physicochemical Properties
The behavior of sucrose in aqueous solutions is characterized by several key physicochemical

properties that are highly dependent on concentration and temperature. These properties are

fundamental to the application of sucrose solutions in various scientific and industrial

processes.

Density
The density of a sucrose solution is a direct measure of its mass per unit volume and

increases with sucrose concentration. It is a critical parameter in processes such as fluid

dynamics, mass transfer operations, and the preparation of solutions with specific

concentrations.
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Table 1: Density (g/cm³) of Sucrose Solutions at Various Concentrations and Temperatures

Conc
entrat
ion
(%
w/w)

0°C 10°C 20°C 30°C 40°C 50°C 60°C 70°C 80°C

0 0.9998 0.9997 0.9982 0.9957 0.9922 0.9880 0.9832 0.9778 0.9718

10 1.0414 1.0402 1.0381 1.0353 1.0317 1.0276 1.0229 1.0178 1.0122

20 1.0854 1.0833 1.0809 1.0776 1.0737 1.0692 1.0642 1.0588 1.0530

30 1.1319 1.1290 1.1260 1.1222 1.1179 1.1130 1.1077 1.1020 1.0959

40 1.1813 1.1777 1.1740 1.1697 1.1649 1.1596 1.1539 1.1478 1.1413

50 1.2337 1.2295 1.2252 1.2204 1.2151 1.2094 1.2033 1.1969 1.1901

60 1.2894 1.2848 1.2800 1.2747 1.2690 1.2629 1.2565 1.2498 1.2428

65 1.3185 1.3138 1.3088 1.3035 1.2978 1.2918 1.2854 1.2787 1.2718

Source: Compiled from publicly available data.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is highly sensitive to both the concentration

of sucrose and the temperature of the solution. As concentration increases, the viscosity rises

exponentially due to increased intermolecular interactions. Conversely, an increase in

temperature leads to a decrease in viscosity.[1] This property is crucial in understanding and

modeling fluid handling, mixing, and coating processes.

Table 2: Viscosity (mPa·s) of Sucrose Solutions at Various Concentrations and Temperatures
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Conc
entrat
ion
(%
w/w)

0°C 10°C 20°C 30°C 40°C 50°C 60°C 70°C 80°C

10 2.99 2.13 1.58 1.21 0.96 0.78 0.65 0.55 0.47

20 6.20 4.14 2.93 2.18 1.68 1.34 1.09 0.90 0.76

30 15.6 9.53 6.32 4.47 3.30 2.53 2.00 1.63 1.36

40 56.5 30.5 18.2 11.8 8.11 5.85 4.41 3.46 2.80

50 239 113 59.8 34.9 22.0 14.8 10.5 7.82 6.09

60 1540 622 287 147 83.1 51.0 33.4 23.2 16.9

65 4060 1520 649 311 164 94.2 58.3 38.4 26.7

Source: Compiled from publicly available data.[1][2]

Refractive Index
The refractive index of a sucrose solution is a dimensionless number that describes how light

propagates through it. It is linearly proportional to the concentration of the sucrose solution

and is widely used for rapid and accurate concentration determination.[3]

Table 3: Refractive Index of Sucrose Solutions at 20°C (589 nm)
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Concentration (% w/w) Refractive Index (n)

0 1.3330

10 1.3478

20 1.3638

30 1.3811

40 1.3996

50 1.4200

60 1.4418

70 1.4651

80 1.4900

Source: Compiled from publicly available data.[4][5]

Water Activity
Water activity (a_w) is a measure of the availability of water in a solution and is a critical

parameter for predicting the stability and microbial safety of products. The addition of sucrose
to water reduces the water activity.[6]

Table 4: Water Activity (a_w) of Sucrose Solutions at 25°C
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Concentration (molality) Water Activity (a_w)

0.29 0.995

0.61 0.990

1.29 0.980

2.04 0.970

2.86 0.960

3.77 0.950

6.16 0.920

9.38 0.880

11.64 0.860

Source: Compiled from publicly available data.[6]

Colligative Properties
The presence of sucrose as a non-volatile solute in water alters its colligative properties,

namely boiling point elevation and freezing point depression. These changes are directly

proportional to the molal concentration of the solute.[7]

Table 5: Boiling Point Elevation and Freezing Point Depression of Sucrose Solutions
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Molal Concentration (m)
Boiling Point Elevation
(°C)

Freezing Point Depression
(°C)

0.5 0.26 0.93

1.0 0.51 1.86

1.5 0.77 2.79

2.0 1.02 3.72

2.5 1.28 4.65

3.0 1.54 5.58

Note: The boiling point elevation constant (Kb) for water is 0.512 °C/m, and the freezing point

depression constant (Kf) is 1.86 °C/m.[7][8]

Solubility
The solubility of sucrose in water is highly dependent on temperature. As the temperature

increases, the amount of sucrose that can be dissolved in a given amount of water increases

significantly.[9]

Table 6: Solubility of Sucrose in Water at Various Temperatures
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Temperature (°C) Solubility (g sucrose / 100 g water)

0 179.2

10 190.5

20 203.9

30 219.5

40 238.1

50 260.4

60 287.3

70 320.5

80 362.1

90 415.7

100 487.2

Source: Compiled from publicly available data.[9][10]

Experimental Protocols
Accurate measurement of the physicochemical properties of sucrose solutions requires

standardized experimental protocols. The following sections detail the methodologies for

determining key properties.

Measurement of Density
Objective: To determine the mass per unit volume of a sucrose solution.

Materials:

Pycnometer (specific gravity bottle) of known volume

Analytical balance (accurate to ±0.0001 g)
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Constant temperature water bath

Sucrose solution of known concentration

Distilled water

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in the constant temperature water bath

until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the

pycnometer and measure its mass.

Empty and dry the pycnometer.

Fill the pycnometer with the sucrose solution and allow it to equilibrate in the constant

temperature water bath.

Dry the exterior of the pycnometer and measure its mass.

The density of the sucrose solution is calculated using the following formula:

Density_solution = (Mass_solution / Mass_water) * Density_water

Measurement of Viscosity
Objective: To measure the resistance to flow of a sucrose solution.

Materials:

Viscometer (e.g., Ostwald, Brookfield, or rolling-ball viscometer)

Constant temperature water bath
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Sucrose solution of known concentration

Stopwatch

Pipettes

Procedure (using an Ostwald viscometer):

Clean and dry the viscometer.

Pipette a precise volume of the sucrose solution into the larger bulb of the viscometer.

Place the viscometer in a constant temperature water bath and allow it to reach thermal

equilibrium.

Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the

meniscus is above the upper calibration mark.

Release the suction and measure the time it takes for the meniscus to fall from the upper to

the lower calibration mark.

Repeat the measurement several times to ensure accuracy.

The kinematic viscosity can be calculated using the viscometer constant. The dynamic

viscosity is then found by multiplying the kinematic viscosity by the density of the solution.

[11][12]

Measurement of Refractive Index
Objective: To determine the refractive index of a sucrose solution for concentration analysis.

Materials:

Abbe refractometer

Constant temperature water circulator

Sucrose solution of known concentration
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Distilled water

Soft lens paper

Procedure:

Turn on the refractometer and the constant temperature water circulator, setting it to the

desired temperature (e.g., 20°C).

Calibrate the refractometer using distilled water, for which the refractive index is known.

Place a few drops of the sucrose solution onto the prism of the refractometer.

Close the prism and allow a few moments for the sample to reach thermal equilibrium.

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Read the refractive index from the scale.

Clean the prism with distilled water and soft lens paper after each measurement.[13][14]

Visualizations
The following diagrams illustrate key relationships and workflows related to the

physicochemical properties of sucrose solutions.

Experimental Workflow for Property Measurement

Sample Preparation Property Measurement Data Analysis

Weigh Sucrose and Water Dissolve Sucrose in Water Ensure Homogeneous Solution Calibrate InstrumentPrepared Solution Equilibrate Sample to Temperature Perform Measurement Record Raw DataMeasurement Reading Calculate Property Value Compare with Literature/Standard JValidated Data

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a physicochemical

property of a sucrose solution.
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Factors Influencing Sucrose Solution Viscosity

Viscosity

Sucrose Concentration

Intermolecular Interactions
(Hydrogen Bonding)
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Kinetic Energy of Molecules
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Caption: The relationship between sucrose concentration, temperature, and the resulting

viscosity of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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